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Compound of Interest

Compound Name: ISPA-28

Cat. No.: B10827993 Get Quote

A Comprehensive Guide for Researchers,
Scientists, and Drug Development Professionals
Introduction

ISPA-28 is a potent and specific antagonist of the plasmodial surface anion channel (PSAC), a

crucial nutrient acquisition pathway for intraerythrocytic malaria parasites. By binding directly

and reversibly to CLAG3, a key component of the PSAC, ISPA-28 effectively blocks the uptake

of essential solutes, leading to parasite starvation and death. These application notes provide a

detailed protocol for the preparation of a stock solution of ISPA-28 for use in in vitro cell culture

experiments, ensuring optimal solubility, stability, and minimal solvent-induced cytotoxicity.

Quantitative Data Summary
The following tables summarize the key quantitative data for ISPA-28.

Table 1: Properties of ISPA-28
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Property Value Reference

Molecular Weight 408.45 g/mol [1][2]

Appearance White to off-white solid [1]

Purity ≥98% (HPLC)

CAS Number 1006335-39-2 [1][3]

Table 2: ISPA-28 Stock Solution Preparation (10 mM in DMSO)

Parameter Value

Mass of ISPA-28 4.08 mg

Volume of DMSO 1 mL

Final Concentration 10 mM

Table 3: Recommended Storage Conditions for ISPA-28

Format Storage Temperature Shelf Life

Powder -20°C 3 years

Stock Solution in DMSO -80°C 6 months

-20°C 1 month

Experimental Protocols
1. Preparation of a 10 mM ISPA-28 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of ISPA-28 in dimethyl

sulfoxide (DMSO).

Materials:

ISPA-28 powder
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Anhydrous/sterile dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated analytical balance

Procedure:

Weighing ISPA-28: In a sterile environment (e.g., a laminar flow hood), carefully weigh 4.08

mg of ISPA-28 powder using a calibrated analytical balance.

Dissolving in DMSO: Transfer the weighed ISPA-28 powder into a sterile microcentrifuge

tube. Add 1 mL of anhydrous/sterile DMSO to the tube.

Solubilization: Tightly cap the tube and vortex thoroughly for several minutes until the powder

is completely dissolved. Gentle warming (e.g., in a 37°C water bath) may aid in dissolution.

Aliquoting and Storage: Once fully dissolved, aliquot the stock solution into smaller, single-

use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the

aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term storage

(up to 1 month).

2. Preparation of Working Solutions for Cell Culture

It is critical to maintain a low final concentration of DMSO in the cell culture medium to prevent

solvent-induced cytotoxicity. The final DMSO concentration should ideally be below 0.1% and

must not exceed 0.5%.

Procedure:

Thaw Stock Solution: On the day of the experiment, thaw a single aliquot of the 10 mM

ISPA-28 stock solution at room temperature.

Serial Dilutions: Perform serial dilutions of the stock solution in sterile cell culture medium to

achieve the desired final working concentrations. It is recommended to perform a multi-step

dilution to ensure accuracy and homogeneity.
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Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium as is present in the highest concentration of the ISPA-28 working

solution. This is crucial to distinguish the effects of the compound from any potential effects

of the solvent.

Cell Treatment: Add the prepared working solutions (including the vehicle control) to your cell

cultures and proceed with your experimental protocol.

Visualizations

Experimental Workflow: ISPA-28 Stock Solution Preparation

Weigh 4.08 mg of ISPA-28 powder

Dissolve in 1 mL of sterile DMSO

Transfer to sterile tube

Vortex until fully dissolved

Aliquot into single-use tubes

Store at -80°C or -20°C

Click to download full resolution via product page

Caption: Workflow for preparing a 10 mM stock solution of ISPA-28.
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ISPA-28 Mechanism of Action
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Caption: ISPA-28 inhibits the PSAC by targeting CLAG3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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